Cas no 88110-41-2 (Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester)

• Product name: Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester
• CAS No: 88110-41-2
• MF: C₂₄H₃₇NO₆
• MW: 435.55368
• CID: 644692
• PubChem ID: 15609675

Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester
• (4-nitrophenyl) 2-acetyloxyhexadecanoate
• DTXSID70575699
• 4-NITROPHENYL 2-(ACETYLOXY)HEXADECANOATE
• 88110-41-2

• Inchi： InChI=1S/C24H37NO6/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-23(30-20(2)26)24(27)31-22-18-16-21(17-19-22)25(28)29/h16-19,23H,3-15H2,1-2H3
• InChI Key： KCWHXPPGMJZVBU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCC(C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])OC(=O)C

Computed Properties

• Exact Mass: 435.26208790g/mol
• Monoisotopic Mass: 435.26208790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4Ų
• XLogP3: 8.7